Cas no 1094352-58-5 (N1-(4-Methoxybenzyl)-phenylene-1,3-diamine)

• Product Name: N1-(4-Methoxybenzyl)-phenylene-1,3-diamine
• CAS No: 1094352-58-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD11132724
• CID: 5186176
• Update Time: 2026-03-05

N1-(4-Methoxybenzyl)-phenylene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-Methoxybenzyl)-phenylene-1,3-diamine

• MDL： MFCD11132724
• Inchi： 1S/C14H16N2O/c1-17-14-7-5-11(6-8-14)10-16-13-4-2-3-12(15)9-13/h2-9,16H,10,15H2,1H3
• InChI Key： ZAKJZBMERICHIH-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(OC)C=C2)=CC=CC(N)=C1

Additional information on N1-(4-Methoxybenzyl)-phenylene-1,3-diamine

Introduction to N1-(4-Methoxybenzyl)-phenylene-1,3-diamine (CAS No. 1094352-58-5)

N1-(4-Methoxybenzyl)-phenylene-1,3-diamine, a compound with the chemical identifier CAS No. 1094352-58-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic diamines, characterized by its dual amine functional groups positioned on a phenylene core. The presence of a 4-methoxybenzyl substituent adds a layer of structural complexity and functional diversity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of N1-(4-Methoxybenzyl)-phenylene-1,3-diamine is particularly intriguing due to its potential applications in medicinal chemistry. The phenylene diamine core is known for its role in stabilizing metal complexes and its utility in the development of coordination polymers. These properties make it a candidate for various applications, including catalysis and material science. However, its primary relevance has been explored in the context of drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N1-(4-Methoxybenzyl)-phenylene-1,3-diamine has emerged as a compound of interest in this domain due to its unique structural features. The methoxy group on the benzyl moiety can influence electronic properties and solubility, which are critical factors in drug design. Additionally, the presence of two amine groups provides multiple sites for functionalization, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of N1-(4-Methoxybenzyl)-phenylene-1,3-diamine is its potential as a building block for more complex pharmacophores. Researchers have utilized this compound in the synthesis of small molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify both amine groups has enabled the creation of peptidomimetics and other biologically active molecules that mimic natural products or peptides.

The synthesis of N1-(4-Methoxybenzyl)-phenylene-1,3-diamine involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include condensation reactions between appropriately substituted aromatic precursors followed by functional group transformations to introduce the desired substituents. These synthetic strategies not only showcase the versatility of this compound but also demonstrate its feasibility for large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of N1-(4-Methoxybenzyl)-phenylene-1,3-diamine's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental investigations that validate theoretical predictions and guide further optimization efforts.

The pharmaceutical industry has shown particular interest in exploring N1-(4-Methoxybenzyl)-phenylene-1,3-diamine as a lead compound for drug development. Its structural features make it an attractive candidate for modulating enzyme activity and receptor binding affinity. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. Such studies underscore the importance of this molecule as a scaffold for generating novel therapeutics.

In addition to its pharmaceutical applications, N1-(4-Methoxybenzyl)-phenylene-1,3-diamine has found utility in materials science research. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit interesting redox properties and have been explored as catalysts for various organic transformations. The dual amine functionality also allows for the creation of metal-organic frameworks (MOFs) with tailored porosity and surface characteristics.

The future prospects for N1-(4-Methoxybenzyl)-phenylene-1,3-diamine are promising, given its diverse range of applications and synthetic flexibility. Ongoing research aims to expand its utility by developing new synthetic methodologies and exploring novel derivatives with enhanced biological activities. Collaborative efforts between academia and industry are expected to accelerate these developments and translate laboratory findings into clinical applications.

In conclusion, N1-(4-Methoxybenzyl)-phenylene-1,3-diamine (CAS No. 1094352-58-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules and functional materials. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and innovation.